Cas no 878001-20-8 (2-Methyl-3-(trifluoromethyl)benzaldehyde)

2-Methyl-3-(trifluoromethyl)benzaldehyde structure
878001-20-8 structure
Product Name:2-Methyl-3-(trifluoromethyl)benzaldehyde
CAS No:878001-20-8
MF:C9H7F3O
MW:188.146493196487
MDL:MFCD04116032
CID:93116
PubChem ID:3719148
Update Time:2025-09-28

2-Methyl-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-(trifluoromethyl)benzaldehyde
    • 2-METHYL-3-TRIFLUOROMETHYLBENZALDEHYDE
    • Benzaldehyde, 2-methyl-3-(trifluoromethyl)-
    • KSC496K1R
    • CUQHTBQRXZCFTC-UHFFFAOYSA-N
    • SBB090714
    • CL8291
    • 3978AC
    • FCH1119843
    • PC49261
    • AX8219131
    • ST24040835
    • 2-Methyl-3-(trifluoromethyl)benzaldehyde, AldrichCPR
    • 2-Methyl-3-(trifluoromethyl)benzaldehyde (ACI)
    • Z1255373149
    • CS-W016823
    • 878001-20-8
    • AKOS015956846
    • DB-356162
    • DTXSID50395473
    • AS-46010
    • SY102147
    • SCHEMBL735425
    • MFCD04116032
    • EN300-316498
    • MDL: MFCD04116032
    • Inchi: 1S/C9H7F3O/c1-6-7(5-13)3-2-4-8(6)9(10,11)12/h2-5H,1H3
    • InChI Key: CUQHTBQRXZCFTC-UHFFFAOYSA-N
    • SMILES: O=CC1C(C)=C(C(F)(F)F)C=CC=1

Computed Properties

  • Exact Mass: 188.04500
  • Monoisotopic Mass: 188.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: No data available
  • Melting Point: No data available
  • Boiling Point: 197.1±35.0 °C at 760 mmHg
  • Flash Point: 79.0±17.4 °C
  • PSA: 17.07000
  • LogP: 2.82630
  • Sensitiveness: Air Sensitive

2-Methyl-3-(trifluoromethyl)benzaldehyde Security Information

2-Methyl-3-(trifluoromethyl)benzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2-Methyl-3-(trifluoromethyl)benzaldehyde Pricemore >>

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